Cas no 2680739-93-7 (4,4-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid)

• Product Name: 4,4-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid
• CAS No: 2680739-93-7
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5648948
• PubChem ID: 165920443
• Update Time: 2025-10-29

4,4-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680739-93-7
• EN300-28277288
• 4,4-dimethyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-3-carboxylic acid
• 4,4-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid

• Inchi： 1S/C12H19NO4/c1-4-7-17-11(16)13-6-5-12(2,3)9(8-13)10(14)15/h4,9H,1,5-8H2,2-3H3,(H,14,15)
• InChI Key： YPIXLDDNGZBOJA-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(=O)OCC=C)CCC1(C)C)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 4,4-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid

Introduction to 4,4-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid (CAS No. 2680739-93-7)

4,4-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid, identified by the CAS number 2680739-93-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its structural complexity and functional diversity, making it a valuable intermediate in the synthesis of various pharmacologically active agents. The presence of both dimethyl and prop-2-en-1-yloxy substituents, along with the piperidine core, contributes to its unique chemical properties and reactivity, which are exploited in multiple synthetic pathways.

The piperidine ring is a common motif in medicinal chemistry due to its ability to mimic the binding pockets of biological targets such as enzymes and receptors. In particular, modifications at the 3-position of the piperidine ring can significantly influence the pharmacokinetic and pharmacodynamic properties of derived compounds. The 4,4-dimethyl substitution enhances the steric profile of the molecule, potentially improving solubility and metabolic stability, while the prop-2-en-1-yloxy group introduces a reactive site for further functionalization. These features make 4,4-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid a versatile building block for drug discovery efforts.

In recent years, there has been a growing interest in developing novel therapeutic agents with improved efficacy and reduced side effects. The compound’s structural framework aligns well with current trends in medicinal chemistry, particularly in the design of kinase inhibitors and other enzyme-targeted therapies. For instance, derivatives of this compound have been explored as potential inhibitors of protein kinases, which play critical roles in various cellular processes including cell growth, differentiation, and apoptosis. The carbonyl group at the 1-position provides a handle for further derivatization via amide bond formation, a common strategy in drug design to enhance binding affinity.

Recent advancements in computational chemistry have enabled more efficient screening of candidate compounds like 4,4-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid for biological activity. Molecular docking studies have shown that this compound can interact with specific residues in target enzymes, suggesting its potential as a lead compound for further optimization. Additionally, the use of high-throughput screening (HTS) technologies has facilitated rapid identification of analogs with enhanced potency and selectivity. These methodologies are crucial in modern drug discovery pipelines, where time-to-market is a critical factor.

The synthesis of 4,4-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid involves multi-step organic transformations that highlight its synthetic utility. Key steps include the introduction of the prop-2-en-1-yloxy group via an etherification reaction followed by protection-deprotection strategies to selectively modify the piperidine core. The presence of the dimethyl groups at the 4-position necessitates careful control over reaction conditions to avoid unwanted side products. Advances in catalytic systems have improved the efficiency of these reactions, reducing both reaction times and waste generation—a critical consideration in sustainable chemistry practices.

The pharmaceutical industry has increasingly adopted green chemistry principles to minimize environmental impact while maintaining high yields and purity standards. In this context, 4,4-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid serves as an excellent example of how traditional synthetic approaches can be refined for greater sustainability. For instance, solvent-free reactions and biocatalytic methods have been explored to streamline its preparation without compromising yield or quality. Such innovations not only reduce costs but also align with global efforts to promote environmentally responsible chemical manufacturing.

From a biological perspective, derivatives of this compound have shown promise in preclinical studies as modulators of central nervous system (CNS) receptors. Piperidine-based scaffolds are known for their ability to cross the blood-brain barrier (BBB), making them suitable for treating neurological disorders such as depression and epilepsy. The unique combination of substituents in 4,4-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid may confer advantages such as improved receptor selectivity or prolonged bioavailability compared to existing therapeutic agents.

The development of novel drug candidates is often hampered by challenges such as poor solubility or rapid metabolic degradation. However, modifications to the structure of this compound can address these issues effectively. For example, introducing polar functional groups while maintaining overall lipophilicity can enhance solubility profiles without sacrificing biological activity. Furthermore, computational modeling techniques allow researchers to predict metabolic stability more accurately before committing resources to large-scale synthesis.

In conclusion,4,4-dimethyl-1-(prop-2-enyl-oxy carbonyl piperidine - 3 - carboxylic acid (CAS No: 2680739 - 93 - 7) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and functional versatility It serves as an important intermediate for synthesizing novel therapeutic agents particularly those targeting protein kinases or CNS receptors Its synthesis can be optimized using modern catalytic systems while maintaining high yields purity standards Moreover derivatives exhibit promising biological activity suggesting potential applications across multiple therapeutic areas As research continues into new applications for this compound it will undoubtedly play an increasingly important role in drug discovery efforts worldwide